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α/β-Hydrolase domain-containing 6 (ABHD6) is a 30kDa integral membrane protein belonging

to the extensive serine hydrolase superfamily.[1] Initially identified through activity-based

protein profiling, ABHD6 has emerged as a significant regulator of lipid signaling and

metabolism.[1] It is ubiquitously expressed, with notable concentrations in the brain, liver,

adipose tissue, and pancreatic islets.[2][3] ABHD6's primary characterized function is the

hydrolysis of monoacylglycerols (MAGs), most notably the endocannabinoid 2-

arachidonoylglycerol (2-AG).[4][5] This activity positions ABHD6 as a key modulator of the

endocannabinoid system and, consequently, a wide array of physiological processes.

Beyond its role in neurotransmission, research has illuminated the critical function of ABHD6 in

systemic energy homeostasis. Its involvement in insulin secretion, lipid storage, and energy

expenditure has established it as a promising therapeutic target for a range of metabolic

disorders, including obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD).[2][3]

[6] This guide provides a comprehensive overview of the core functions of ABHD6 in metabolic

pathways, presenting key quantitative data, experimental methodologies, and visual

representations of its signaling roles.

Enzymatic Activity and Substrate Specificity
ABHD6 is a versatile lipid hydrolase with a preference for specific monoacylglycerol species. Its

catalytic activity is dependent on a canonical Ser-His-Asp catalytic triad.[2] While it contributes

to the overall breakdown of 2-AG in the brain (approximately 4%), its distinct subcellular

localization suggests it modulates a specific pool of this endocannabinoid.[5][7]
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Substrate Profile
ABHD6 hydrolyzes a variety of lipid substrates, positioning it at the crossroads of several

metabolic pathways.[2][4]

Monoacylglycerols (MAGs): ABHD6 displays robust hydrolase activity towards MAGs

containing saturated, monounsaturated, and polyunsaturated fatty acids. It shows a

preference for the sn-1(3) position over the sn-2 position.[4] Its activity is highest towards

MAGs with saturated fatty acyl chains (C8:0–C14:0) and the endocannabinoid 2-AG (C20:4).

[1][4]

Lysophospholipids: Unlike the more specific MAG lipase (MAGL), ABHD6 can hydrolyze

lysophospholipids, with a demonstrated preference for lysophosphatidylglycerol (LPG).[2][4]

Bis(monoacylglycero)phosphate (BMP): ABHD6 is a major enzyme responsible for the

degradation of BMP, a key lipid involved in the function of late endosomes and lysosomes.[3]

[8] This activity links ABHD6 to intracellular lipid sorting and trafficking.

Quantitative Data on Substrate Hydrolysis
The following table summarizes the relative hydrolytic activity of ABHD6 towards various lipid

substrates.

Substrate Relative Hydrolysis Rate Reference

1-arachidonoyl-glycerol (1-AG) Highest [1]

2-arachidonoyl-glycerol (2-AG) High [1]

2-lauroyl-glycerol (2-LG) Moderate [1][9]

Lysophosphatidylglycerol

(LPG)

Preferred among

lysophospholipids
[2][4]

Bis(monoacylglycero)phosphat

e (BMP)
High specific activity [3][8]
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Role in Endocannabinoid Signaling and Central
Metabolism
The endocannabinoid system (ECS) is a crucial neuromodulatory system, and 2-AG is its most

abundant signaling lipid. By hydrolyzing 2-AG into arachidonic acid and glycerol, ABHD6

terminates its signaling at cannabinoid receptors (CB1 and CB2), thereby acting as a metabolic

gatekeeper for ECS activity.[1][5]

In the central nervous system, particularly the hypothalamus, ABHD6 plays a role in regulating

energy balance. Inhibition of ABHD6 in the ventromedial hypothalamus can blunt the body's

metabolic flexibility and adaptive responses to challenges like fasting.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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